Cas no 1252515-59-5 (N-(cyanomethyl)-N-cyclopropyl-2-(naphthalen-1-yl)acetamide)

• Product Name: N-(cyanomethyl)-N-cyclopropyl-2-(naphthalen-1-yl)acetamide
• CAS No: 1252515-59-5
• MF: C₁₇H₁₆N₂O
• MW: 264.321743965149
• CID: 5763218
• PubChem ID: 47796105
• Update Time: 2025-05-22

N-(cyanomethyl)-N-cyclopropyl-2-(naphthalen-1-yl)acetamide Chemical and Physical Properties

Names and Identifiers

• EN300-26679435
• N-(cyanomethyl)-N-cyclopropyl-2-(naphthalen-1-yl)acetamide
• Z826825132
• N-(cyanomethyl)-N-cyclopropyl-2-naphthalen-1-ylacetamide
• 1252515-59-5
• AKOS034616221

• Inchi： 1S/C17H16N2O/c18-10-11-19(15-8-9-15)17(20)12-14-6-3-5-13-4-1-2-7-16(13)14/h1-7,15H,8-9,11-12H2
• InChI Key： NLTQRIOJNBZADD-UHFFFAOYSA-N
• SMILES： O=C(CC1=CC=CC2C=CC=CC1=2)N(CC#N)C1CC1

Computed Properties

• Exact Mass: 264.126263138g/mol
• Monoisotopic Mass: 264.126263138g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 407
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.9
• Topological Polar Surface Area: 44.1Ų

Additional information on N-(cyanomethyl)-N-cyclopropyl-2-(naphthalen-1-yl)acetamide

N-(cyanomethyl)-N-cyclopropyl-2-(naphthalen-1-yl)acetamide: A Comprehensive Overview

The compound CAS No. 1252515-59-5, also known as N-(cyanomethyl)-N-cyclopropyl-2-(naphthalen-1-yl)acetamide, is a highly specialized organic molecule with significant potential in various scientific and industrial applications. This compound has garnered attention due to its unique structural features and promising pharmacological properties. Recent studies have highlighted its role in drug discovery, particularly in the development of novel therapeutic agents targeting specific biological pathways.

The molecular structure of N-(cyanomethyl)-N-cyclopropyl-2-(naphthalen-1-yl)acetamide is characterized by a naphthalene ring system, which contributes to its aromatic stability and potential for π-π interactions. The cyclopropyl group introduces strain and rigidity, enhancing its ability to interact with biological targets. Additionally, the cyanomethyl group adds electron-withdrawing properties, further modulating the compound's electronic characteristics. These features collectively make it a versatile building block in organic synthesis.

Recent research has focused on the synthesis and optimization of this compound. Scientists have explored various synthetic pathways to improve yield and purity, leveraging advanced techniques such as catalytic asymmetric synthesis and microwave-assisted reactions. These advancements have not only streamlined production but also opened avenues for large-scale manufacturing, making it more accessible for preclinical studies.

In terms of pharmacological activity, N-(cyanomethyl)-N-cyclopropyl-2-(naphthalen-1-yl)acetamide has shown promise as a modulator of key enzymes and receptors. Preclinical data indicate that it exhibits selective inhibition against certain kinases, suggesting its potential as an anticancer agent. Furthermore, studies have demonstrated its ability to cross the blood-brain barrier, positioning it as a candidate for neurodegenerative disease treatments.

The compound's stability under physiological conditions is another critical factor contributing to its therapeutic potential. Recent stability studies have revealed that it maintains structural integrity in vitro, ensuring prolonged activity within the body. This characteristic is particularly advantageous for drugs requiring sustained release or prolonged efficacy.

From a materials science perspective, CAS No. 1252515-59-5 has been investigated for its role in polymer chemistry. Its ability to act as a cross-linking agent has been explored in the development of advanced materials with tailored mechanical properties. This dual functionality—simultaneously serving as a drug candidate and a material precursor—underscores its versatility across multiple disciplines.

In conclusion, N-(cyanomethyl)-N-cyclopropyl-2-(naphthalen-1-yl)acetamide represents a multifaceted compound with significant implications for drug discovery and materials science. Its unique structure, coupled with recent advancements in synthesis and application studies, positions it as a valuable asset in modern chemical research. As ongoing investigations continue to unravel its full potential, this compound is poised to make substantial contributions to both scientific innovation and industrial progress.